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Compound of Interest

Compound Name: Benzyl azide

Cat. No.: B031978

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the spectroscopic data for benzyl azide,
a key reagent in bioconjugation and click chemistry. The following sections present its Nuclear
Magnetic Resonance (NMR) and Infrared (IR) spectral data, along with the experimental
protocols for their acquisition.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is a powerful technique for elucidating the structure of organic molecules.
The *H and 3C NMR spectra of benzyl azide provide characteristic signals that are invaluable
for its identification and purity assessment.

1H NMR Data

The proton NMR spectrum of benzyl azide is characterized by signals corresponding to the
benzylic protons and the aromatic protons of the phenyl group.
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Chemical Shift (8)

Multiplicity Integration Assignment
ppm
Phenyl protons (Ph-H
~7.42 -7.28 m 5H P ( )
[1](2]
Benzylic protons
~4.35 S 2H yiep

(CH2)[2][3]

Note: The chemical shifts are typically reported in parts per million (ppm) downfield from a
tetramethylsilane (TMS) internal standard and are recorded in deuterated chloroform (CDCIs).

[3114]

13C NMR Data

The carbon-13 NMR spectrum provides information on the different carbon environments within

the benzyl azide molecule.

Chemical Shift (d) ppm Assignment

~135.5 Phenyl carbon (quaternary, C-1)[1][2]
~129.0 Phenyl carbons (ortho, C-2, C-6)[1][2]
~128.5 Phenyl carbon (para, C-4)[1]

~128.3 Phenyl carbons (meta, C-3, C-5)[2]
~54.8 Benzylic carbon (CH2)[2][3]

Note: The 13C NMR spectra are also typically recorded in CDCls.[3][4]

Infrared (IR) Spectroscopy

IR spectroscopy is used to identify the functional groups present in a molecule. The most
prominent and characteristic feature in the IR spectrum of benzyl azide is the strong
absorption band corresponding to the asymmetric stretching vibration of the azide functional

group.
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Wavenumber (cm~?) Intensity Assignment

Asymmetric stretch of the
~2090 Strong )
azide group (-N3)[2]

Experimental Protocols

The spectroscopic data presented above are typically obtained through standardized
procedures. Below are representative experimental protocols for the synthesis of benzyl azide
and the acquisition of its NMR and IR spectra.

Synthesis of Benzyl Azide

Benzyl azide is commonly synthesized via a nucleophilic substitution reaction between a
benzyl halide and sodium azide.[3]

Procedure:

Benzyl bromide (1.0 equivalent) is dissolved in a suitable solvent, such as dimethyl sulfoxide
(DMSO0).[2]

e Sodium azide (1.5 equivalents) is added to the solution.[2]

» The reaction mixture is stirred at room temperature overnight.[2]

e Upon completion of the reaction, water is added to the mixture.[2]

o The product is extracted with an organic solvent, such as diethyl ether.[2]

e The combined organic layers are washed with brine, dried over anhydrous sodium sulfate,
and the solvent is removed under reduced pressure to yield benzyl azide as a clear oil.[2]

NMR Spectroscopy

Instrumentation: NMR spectra are typically recorded on a 300 MHz or 400 MHz spectrometer.

[4]
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Sample Preparation: A small amount of the benzyl azide sample is dissolved in deuterated
chloroform (CDCIs) containing tetramethylsilane (TMS) as an internal standard.[4]

Data Acquisition: *H and 3C NMR spectra are acquired at room temperature.

IR Spectroscopy

Instrumentation: IR spectra are recorded on a Fourier-transform infrared (FTIR) spectrometer.

[4]

Sample Preparation: A thin film of the neat benzyl azide oil is placed between two sodium
chloride (NaCl) plates.[4]

Data Acquisition: The spectrum is typically recorded over a range of 4000 to 400 cm~1.

Logical Workflow for Synthesis and Spectroscopic
Analysis

The following diagram illustrates the general workflow for the synthesis of benzyl azide and its
subsequent characterization by NMR and IR spectroscopy.
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Caption: Workflow for Benzyl Azide Synthesis and Analysis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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« To cite this document: BenchChem. [Spectroscopic Profile of Benzyl Azide: A Technical
Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b031978#spectroscopic-data-of-benzyl-azide-nmr-ir]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Address: 3281 E Guasti Rd
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